molecular formula C16H11N3O5 B5703488 N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide

N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide

Cat. No. B5703488
M. Wt: 325.27 g/mol
InChI Key: VHTHEDDFBCHKTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide, commonly known as DMNQ, is a synthetic compound that has been widely used in scientific research. It belongs to the family of quinone compounds and is known for its ability to generate reactive oxygen species (ROS) in biological systems. In

Mechanism of Action

DMNQ generates N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide by undergoing a redox cycle in biological systems. It is reduced to a semiquinone radical by accepting an electron from a reducing agent, such as NADH or NADPH. The semiquinone radical then reacts with oxygen to produce superoxide, which can be further converted to other N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide, such as hydrogen peroxide and hydroxyl radical. The N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide generated by DMNQ can cause oxidative damage to cellular components, such as lipids, proteins, and DNA.
Biochemical and Physiological Effects
DMNQ-induced oxidative stress has been shown to have a variety of biochemical and physiological effects on biological systems. It can activate various signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-κB (NF-κB) pathway, which can lead to changes in gene expression and cell proliferation. DMNQ can also induce apoptosis, a programmed cell death process, in some cell types. In addition, DMNQ has been shown to cause mitochondrial dysfunction, which can lead to decreased ATP production and increased reactive oxygen species production.

Advantages and Limitations for Lab Experiments

DMNQ has several advantages as a tool for studying oxidative stress. It can be easily synthesized and is relatively stable in biological systems. DMNQ-induced oxidative stress can be modulated by varying the concentration and exposure time, which allows for precise control of experimental conditions. However, there are also some limitations to using DMNQ in lab experiments. DMNQ can be toxic to some cell types at high concentrations, which can limit its use in certain applications. In addition, the N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide generated by DMNQ may not accurately reflect the N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide produced by physiological processes, which can limit the relevance of some experimental findings.

Future Directions

There are several future directions for research on DMNQ. One area of interest is the development of DMNQ analogs with improved properties, such as increased stability and reduced toxicity. Another area of interest is the use of DMNQ in combination with other compounds to investigate the interactions between oxidative stress and other cellular processes. Finally, there is a need for further investigation into the role of DMNQ-induced oxidative stress in various pathological conditions, such as neurodegenerative diseases and cancer.

Synthesis Methods

The synthesis of DMNQ involves the reaction of 3-methyl-4-nitrobenzoic acid with phthalic anhydride in the presence of polyphosphoric acid. The resulting product is then treated with acetic anhydride to yield DMNQ. The purity of the compound can be further enhanced through recrystallization.

Scientific Research Applications

DMNQ has been extensively used in scientific research as a tool to study oxidative stress and its effects on biological systems. It has been shown to induce oxidative stress in a variety of cell types, including neurons, cardiomyocytes, and cancer cells. DMNQ has also been used to investigate the role of N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide in various physiological and pathological processes, such as aging, neurodegenerative diseases, and cancer.

properties

IUPAC Name

N-(1,3-dioxoisoindol-2-yl)-3-methyl-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11N3O5/c1-9-8-10(6-7-13(9)19(23)24)14(20)17-18-15(21)11-4-2-3-5-12(11)16(18)22/h2-8H,1H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHTHEDDFBCHKTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)NN2C(=O)C3=CC=CC=C3C2=O)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methyl-4-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.